Cas no 14923-82-1 (3-Acridinamine,6,10-dihydro-N-(phenylmethyl)-6-[(phenylmethyl)imino]-, hydrochloride (1:1))

• Product Name: 3-Acridinamine,6,10-dihydro-N-(phenylmethyl)-6-[(phenylmethyl)imino]-, hydrochloride (1:1)
• CAS No: 14923-82-1
• MF: C₂₇H₂₄ClN₃
• MW: 425.952565193176
• CID: 214737
• PubChem ID: 167200
• Update Time: 2025-04-19

3-Acridinamine,6,10-dihydro-N-(phenylmethyl)-6-[(phenylmethyl)imino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Acridinamine,6,10-dihydro-N-(phenylmethyl)-6-[(phenylmethyl)imino]-, hydrochloride (1:1)
• 3-N,6-N-dibenzylacridine-3,6-diamine,hydrochloride
• DTXSID10933592
• N~3~,N~6~-Dibenzylacridine-3,6-diamine--hydrogen chloride (1/1)
• AUROPHOSPHINE
• 14923-82-1
• 3-Acridinamine, 6,10-dihydro-N-(phenylmethyl)-6-((phenylmethyl)imino)-, monohydrochloride
• 6,10-Dihydro-N-(phenylmethyl)-6-((phenylmethyl)imino)-3-acridinamine monohydrochloride

• Inchi： 1S/C27H23N3.ClH/c1-3-7-20(8-4-1)18-28-24-13-11-22-15-23-12-14-25(17-27(23)30-26(22)16-24)29-19-21-9-5-2-6-10-21;/h1-17,28-29H,18-19H2;1H
• InChI Key： PQJVKBUJXQTCGG-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=C(C=CC=2C=C2C=CC(=CC=12)NCC1C=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 425.16612
• Monoisotopic Mass: 425.1658755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37Ų

Experimental Properties

• PSA: 36.95